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Compound of Interest

Compound Name: 3-Cyclopentylphenol

CAS No.: 60834-87-9

Cat. No.: B3192086 Get Quote

3-Cyclopentylphenol, a substituted phenolic compound, presents a molecular architecture

that is of significant interest in the fields of medicinal chemistry and materials science. Its

structure, which marries a hydrophilic phenol group with a moderately sized, nonpolar

cyclopentyl substituent, imparts a nuanced solubility profile that is critical for its application in

various contexts. In drug development, for instance, the solubility of a lead compound is a

determining factor in its bioavailability and formulation. A comprehensive understanding of the

solubility of 3-Cyclopentylphenol in a diverse range of organic solvents is therefore not merely

academic; it is a foundational piece of knowledge for any researcher or scientist looking to

harness its potential.

This technical guide provides an in-depth exploration of the solubility of 3-Cyclopentylphenol.
We will delve into the theoretical underpinnings of its solubility, offer a predicted solubility profile

across a spectrum of common organic solvents, and provide a detailed, field-proven

experimental protocol for the precise determination of its solubility. This document is designed

to be a practical and authoritative resource, empowering researchers to make informed

decisions in their experimental designs and synthetic strategies.

Physicochemical Profile of 3-Cyclopentylphenol
To understand the solubility of 3-Cyclopentylphenol, we must first consider its intrinsic

physicochemical properties. These properties are the primary determinants of its behavior in

different solvent environments.
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Property Value Source

Molecular Formula C₁₁H₁₄O

Molecular Weight 162.23 g/mol

Appearance
Not specified, likely a solid or

liquid at room temperature
General chemical knowledge

pKa ~10
Estimated based on phenol's

pKa of 9.95

The molecular structure of 3-Cyclopentylphenol is characterized by a polar phenolic hydroxyl

group capable of hydrogen bonding, and a nonpolar cyclopentyl group which contributes to its

lipophilicity. The interplay between these two features is the key to its solubility.
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Shake-Flask Solubility Determination Workflow

1. Add excess 3-Cyclopentylphenol
and solvent to vials

2. Equilibrate on shaker
at constant temperature

3. Allow excess solid to settle

4. Withdraw and filter supernatant

5. Dilute aliquot accurately

6. Analyze by HPLC

7. Calculate solubility from
calibration curve
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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